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Compound of Interest

2-Amino-4-methoxy-4-
Compound Name: o
methylpentanoic acid

CAS No.: 1698493-03-6

Cat. No.: B2929146

Get Quote

Chemical Identity & Structural Analysis
2-Amino-4-methoxy-4-methylpentanoic acid (also known as 4-Methoxyleucine or
-Methoxy-

-methylleucine) is a structural analog of L-leucine. It is characterized by the replacement of the

-hydrogen of the leucine side chain with a methoxy group, creating a sterically demanding and
lipophilic tertiary ether moiety.

Core Identifiers
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Parameter Value

IUPAC Name 2-Amino-4-methoxy-4-methylpentanoic acid
Common Name 4-Methoxyleucine

CAS Number 1698493-03-6

Molecular Formula

Molecular Weight 161.20 g/mol
SMILES CC(C)(OC)CC(N)C(=0)O
InChl Key LTDMWBCMUUSQGW-UHFFFAOYSA-N

St hemist Typically supplied as the (S)-enantiomer (L-
ereochemistr
y isomer) for biological compatibility.

Structural Logic

The compound retains the

-amino acid backbone essential for peptide bond formation but introduces a gem-dimethyl-
methoxy motif at the

-position.
 Significance: This modification prevents metabolic oxidation at the

-carbon (a common degradation pathway for leucine) and alters the hydrogen-bonding
potential of the side chain.

o Comparison: Unlike 4-hydroxyleucine (found in Fenugreek), the 4-methoxy variant is strictly
hydrophobic at the side-chain terminus, making it a critical probe for hydrophobic pockets in
receptors like mTORC1.

Alpha-Carbon Backbone C-Beta Linker _ | camma-Carbon Modification |  Steric/Electronic Effect _ | Functional Consequence
(Peptide Bond Formation) = (Tertiary Ether) 7 (Metabolic Stability)
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Figure 1: Structural logic of 4-Methoxyleucine highlighting the functional impact of the gamma-
modification.

Synthesis & Production Methodologies

The synthesis of 2-Amino-4-methoxy-4-methylpentanoic acid is non-trivial due to the steric
hindrance at the tertiary

-carbon. The most robust route involves the functionalization of a dehydroleucine precursor.

Protocol: Solvomercuration-Demercuration Route

This method is preferred for its regioselectivity, ensuring the methoxy group adds to the tertiary
carbon (Markovnikov addition).

Phase 1: Precursor Assembly

o Starting Material: Diethyl acetamidomalonate and Methallyl chloride (3-chloro-2-
methylpropene).

o Alkylation: React in ethanol with Sodium Ethoxide (NaOEt) at reflux.

o Mechanism:[1] The enolate of acetamidomalonate attacks the primary halide of methallyl
chloride.

o Product: Diethyl 2-acetamido-2-(2-methylallyl)malonate.

o Decarboxylation: Hydrolysis with dilute HCI followed by heat yields 4,5-Dehydroleucine (2-
amino-4-methylpent-4-enoic acid).

Phase 2: Functionalization (The Critical Step)

This phase installs the methoxy group.

o Protection: Protect the amine (N-Boc) and carboxyl (Methyl ester) groups to prevent side
reactions.

o Reagent:
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or

e Solvomercuration:

o

Dissolve the protected intermediate in Methanol.

o Add Mercuric Acetate (

) (1.1 eq).

o Condition: Stir at

for 2-4 hours.

o Mechanism:[1] Electrophilic attack of

on the double bond forms a mercurinium ion, which is opened by methanol at the more
substituted (tertiary) carbon.

o Demercuration:
o Add Sodium Borohydride (

) in NaOH solution at

o Result: The C-Hg bond is reduced to a C-H bond, leaving the methoxy group intact.

Phase 3: Deprotection
o Ester Hydrolysis: LIOH in THF/Water.

e Boc Removal: TFA/DCM (1:1) or 4M HCI in Dioxane.

 Purification: lon-exchange chromatography (Dowex 50W) or Preparative HPLC.
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Figure 2: Step-by-step synthesis pathway via the solvomercuration of dehydroleucine.

Applications in Research & Drug Development
A. mTORC1 Signaling Probe

The mechanistic target of rapamycin complex 1 (mMTORC1) is a central regulator of cell growth,
primarily sensed via cytosolic leucine levels.
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e Mechanism: Leucine binds to Sestrin2, causing it to dissociate from GATORZ2, thereby
activating mTORC1.

 Utility: 4-Methoxyleucine acts as a non-metabolizable leucine mimetic. It binds to Sestrin2
with distinct kinetics, allowing researchers to decouple the signaling function of leucine from
its metabolic consumption (protein synthesis/oxidation).

B. Diagnostic Substrate (Microbiology)

Derivatives of 4-methoxyleucine (specifically chromogenic amides like 4-methoxyleucine-

-naphthylamide) are used to identify pathogenic bacteria.

o Target:Neisseria gonorrhoeae.[2][3]
e Action: This bacterium expresses a specific 4-methoxyleucine aminopeptidase.
o Readout: Hydrolysis of the substrate releases

-naphthylamine, which reacts with a diazonium salt (e.g., Fast Garnet GBC) to produce a
visible color change. This distinguishes N. gonorrhoeae from other Neisseria species.[2][3]

C. Peptide Engineering (ADCs & Therapeutics)

In Antibody-Drug Conjugates (ADCs) and therapeutic peptides, replacing Leucine with 4-
Methoxyleucine offers:

o Proteolytic Resistance: The bulky

-ether hinders access by chymotrypsin-like proteases.

« Lipophilicity Modulation: The methoxy group reduces the overall lipophilicity (

) compared to a pure hydrocarbon chain, potentially improving solubility without sacrificing
receptor fit.

Analytical Data & Specifications

For quality control (QC) in research settings, the following specifications are standard.
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Test Specification Method
Purit HPLC (C18 column,
uri .
Y (typically 98%) Acetonitrile/Water gradient)

White to off-white crystalline ) )

Appearance Visual Inspection
powder

Proton NMR ( 0.95 (s, 3H), 1.05 (s, 3H), 1.8-

) 2.0 (m, 2H), 3.1 (s, 3H), 3.8 (, 400 MHZNMR
1H)

Mass Spectrometry ESI-MS

- Soluble in Water, Methanol, )
Solubility ) ) Saturation test
Slightly soluble in Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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